![molecular formula C11H12O2 B1313570 2-(2-Methyl-2-propenyl)benzoic acid CAS No. 61436-89-3](/img/structure/B1313570.png)
2-(2-Methyl-2-propenyl)benzoic acid
Overview
Description
2-(2-Methyl-2-propenyl)benzoic acid, also known as 4-(2-Methyl-2-propenyl)benzoic acid, is a chemical compound with the molecular formula C11H12O2 . It has a molecular weight of 176.22 . It is a white solid .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring attached to a carboxylic acid group and a 2-methyl-2-propenyl group . The InChI code for this compound is 1S/C11H12O2/c1-8(2)7-9-5-3-4-6-10(9)11(12)13/h3-6H,1,7H2,2H3,(H,12,13) .Scientific Research Applications
Molecular and Electronic Structure Analysis
A theoretical study conducted by Hameed, Jalbout, and Trzaskowski (2007) investigated the molecular and electronic structure of a similar compound, 2-Se-(2-methyl-2-propenyl)-1-benzoic acid, using density functional theory (DFT). This research is significant for understanding the properties and potential applications of related compounds like 2-(2-Methyl-2-propenyl)benzoic acid in various scientific fields (Hameed, Jalbout, & Trzaskowski, 2007).
Chemical Synthesis and Applications
Mague, Hua, and Li (1998) described the synthesis of a compound, 2-(1-Phenyl-1,3-butadien-2-yl)benzoic acid, through indium-mediated coupling. This synthesis approach could be relevant for the synthesis of various benzoic acid derivatives, including this compound, potentially useful in material science or pharmaceuticals (Mague, Hua, & Li, 1998).
Antimicrobial and Molluscicidal Activity
Research by Orjala, Erdelmeier, Wright, Rali, and Sticher (1993) on prenylated benzoic acid derivatives from Piper aduncum leaves revealed significant antimicrobial and molluscicidal activities. This suggests potential applications of this compound in these areas, provided it shares similar chemical properties (Orjala et al., 1993).
Corrosion Inhibition
A study by Verma, Quraishi, and Gupta (2016) on a related compound, Telmisartan (a benzoic acid derivative), demonstrated its effectiveness as a corrosion inhibitor for mild steel in hydrochloric acid. This opens avenues for exploring this compound in similar corrosion inhibition applications (Verma, Quraishi, & Gupta, 2016).
Stress Tolerance Induction in Plants
Research on benzoic acid derivatives by Senaratna, Merritt, Dixon, Bunn, Touchell, and Sivasithamparam (2004) found that these compounds can induce multiple stress tolerances in plants. This suggests a potential application for this compound in agricultural biotechnology to improve crop resilience (Senaratna et al., 2004).
Properties
IUPAC Name |
2-(2-methylprop-2-enyl)benzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12O2/c1-8(2)7-9-5-3-4-6-10(9)11(12)13/h3-6H,1,7H2,2H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUNRQXGPRIHLSA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)CC1=CC=CC=C1C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00493150 | |
Record name | 2-(2-Methylprop-2-en-1-yl)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00493150 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
61436-89-3 | |
Record name | 2-(2-Methylprop-2-en-1-yl)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00493150 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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